Cas no 21129-06-6 (1,1-Propanediol,2-phenyl-, 1,1-diacetate)

1,1-Propanediol,2-phenyl-, 1,1-diacetate Properties

Names and Identifiers

• 1,1-Propanediol,2-phenyl-, 1,1-diacetate
• (1-acetyloxy-2-phenyl-propyl) acetate
• 2-Phenyl-1.1-diacetoxy-propan
• 2-phenylpropane-1,1-diyl diacetate
• NSC-44550
• 2-Phenyl-propane-1,1-diol diacetate
• 21129-06-6
• ZBGDNICKLCRTBW-UHFFFAOYSA-N
• 1-(Acetyloxy)-2-phenylpropyl acetate #
• NSC44550
• +Expand

• InChIKey： ZBGDNICKLCRTBW-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H16O4/c1-9(12-7-5-4-6-8-12)13(16-10(2)14)17-11(3)15/h4-9,13H,1-3H3
• SMILES： CC(OC(C(C1C=CC=CC=1)C)OC(=O)C)=O

Computed Properties

• Exact Mass: 236.10488
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 236.104859
• Heavy Atom Count: 17
• Complexity: 253
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 52.6

Experimental Properties

• LogP: 2.24240
• PSA: 52.6
• Refractive Index: 1.498
• Boiling Point: 314.9°Cat760mmHg
• Flash Point: 150.5°C
• Density: 1.109